BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on the Physical
Properties of Diaminoglyoxime

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diaminoglyoxime

Cat. No.: B1384161

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and melting point of
diaminoglyoxime, a key intermediate in the synthesis of various energetic materials and
heterocyclic compounds. The information presented herein is intended to support research,
development, and quality control activities involving this compound.

Physical and Chemical Properties

Diaminoglyoxime, also known as oxalamide dioxime, is a yellow crystalline powder.[1][2] Its
fundamental properties are summarized below.

Property Value Source
CAS Number 2580-79-2 [1][2]13]14]
Molecular Formula C2HsN4O2 [1][21[3][4]
Molecular Weight 118.10 g/mol [3114]
Appearance Yellow crystalline powder [1][2]

Melting Point

The melting point of diaminoglyoxime is consistently reported to be in the range of 200-205
°C, often with decomposition.
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Melting Point (°C) Notes Source
200-204 [1][2][5]
203-205 with decomposition [6]

Solubility

Quantitative solubility data for diaminoglyoxime in various solvents is not readily available in
published literature.[1] However, qualitative descriptions of its solubility have been reported.

Solvent Solubility Source
Hot Water Soluble [71[8]
Cold Water Difficultly soluble [718]
Alcohol Difficultly soluble [718]

The limited solubility in cold water and alcohol allows for its precipitation and recrystallization
from aqueous solutions during synthesis.[7][8]

Experimental Protocols

The following are generalized experimental protocols for the determination of melting point and
solubility, applicable to compounds such as diaminoglyoxime.

4.1. Melting Point Determination (Capillary Method)

This method is a standard procedure for determining the melting point of a solid crystalline
substance.

o Sample Preparation: A small amount of the dry, pure diaminoglyoxime is finely powdered.

o Capillary Tube Loading: The powdered sample is packed into a thin-walled capillary tube,
sealed at one end, to a height of 2-3 mm.
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e Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a
heating block or an oil bath and a thermometer or temperature probe.

e Heating: The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) near the
expected melting point.

» Observation: The temperature at which the substance first begins to melt (onset) and the
temperature at which the last solid particle disappears (completion) are recorded as the
melting point range. For substances that decompose, the temperature at which
decomposition begins is noted.

4.2. Solubility Determination (Isothermal Saturation Method)

This method is used to determine the equilibrium solubility of a compound in a specific solvent
at a given temperature.

o Sample Preparation: An excess amount of diaminoglyoxime is added to a known volume of
the desired solvent (e.g., water, ethanol) in a sealed container.

o Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or shaker) in a constant
temperature bath for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is
reached.

o Phase Separation: The suspension is allowed to stand undisturbed at the same temperature
until the undissolved solid has settled.

o Sampling: A clear aliquot of the saturated solution is carefully withdrawn using a filtered
syringe to avoid transferring any solid particles.

e Analysis: The concentration of diaminoglyoxime in the aliquot is determined by a suitable
analytical method, such as UV-Vis spectroscopy, HPLC, or gravimetric analysis after solvent
evaporation. The solubility is then expressed in units such as g/100 mL or mol/L.

Visualized Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of
diaminoglyoxime.
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Caption: Synthesis and Characterization Workflow for Diaminoglyoxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Physical Properties
of Diaminoglyoxime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1384161#solubility-and-melting-point-of-
diaminoglyoxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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